6-Chloro-3-methylimidazo[1,2-a]pyridine-2-carboxylic acid

• IUPAC Name: 6-chloro-3-methylimidazo[1,2-a]pyridine-2-carboxylic acid
• InChI: InChI=1S/C9H7ClN2O2/c1-5-8(9(13)14)11-7-3-2-6(10)4-12(5)7/h2-4H,1H3,(H,13,14)
• InChI Key: MTGNAZVDKLPGFL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C2N1C=C(C=C2)Cl)C(=O)O
• Molecular Formula: C9H7ClN2O2
• Molecular Weight: 210.62 g/mol

Description

“6-Chloro-3-methylimidazo[1,2-a]pyridine-2-carboxylic acid” is a chemical compound with the molecular formula C9H7ClN2O2. It is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines, the class of compounds to which our compound belongs, has been achieved through various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions. A CuI-catalyzed aerobic oxidative synthesis of imidazo[1,2-a]pyridines from 2-aminopyridines and acetophenones is one such method.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H7ClN2O2/c1-5-8(9(13)14)12-4-6(10)2-3-7(12)11-5/h2-4H,1H3,(H,13,14). This indicates the presence of 9 carbon atoms, 7 hydrogen atoms, 1 chlorine atom, 2 nitrogen atoms, and 2 oxygen atoms in the molecule.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridines can be synthesized through a variety of chemical reactions. For instance, a CuI-catalyzed aerobic oxidative synthesis of imidazo[1,2-a]pyridines from 2-aminopyridines and acetophenones has been reported. The reaction is compatible with a broad range of functional groups and also enables the formation of alkenyl-substituted imidazoheterocycles by using unsaturated ketones as substrates.

Physical And Chemical Properties Analysis

The molecular weight of “this compound” is 210.62. It is a solid at room temperature.

Scientific Research Applications

Synthesis of Novel Compounds

• Pyrido[3′,2′4,5]thieno[3,2-d]pyrimidines and Related Fused Systems

  : Research has explored the synthesis of novel pyridothienopyrimidines and related compounds, demonstrating the versatility of imidazo[1,2-a]pyridine derivatives in creating complex heterocyclic systems with potential for further chemical and biological application (Bakhite et al., 2005).

• Imidazo[1,2-a]pyridine Derivatives : Another study focused on the synthesis of 8-cyano-6-ethoxycarbonyl-3-hydroxy-5-methylimidazo[1,2-a]pyridine derivatives from reactions with α-amino acids, indicating the chemical diversity attainable with this scaffold (Deyanov & Konshin, 2004).

Safety and Hazards

The compound is considered hazardous and has been assigned the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.

Future Directions

The wide range of applications of imidazo[1,2-a]pyridines in medicinal chemistry suggests that “6-Chloro-3-methylimidazo[1,2-a]pyridine-2-carboxylic acid” and related compounds could be valuable targets for future research. Further studies could focus on exploring its potential uses in drug development and understanding its mechanism of action in more detail.

Mechanism of Action

Target of Action

It is known that imidazo[1,2-a]pyridine analogues have been recognized for their wide range of applications in medicinal chemistry .

Mode of Action

Imidazo[1,2-a]pyridine analogues have been reported to exhibit significant activity against multidrug-resistant tb (mdr-tb) and extensively drug-resistant tb (xdr-tb) .

Result of Action

Imidazo[1,2-a]pyridine analogues have been reported to exhibit significant activity against mdr-tb and xdr-tb .

Synthesis routes and methods

Procedure details

To a solution of methyl 6-chloro-3-methylimidazo[1,2-a]pyridine-2-carboxylate (1.01 g, 4.50 mmol) in MeOH (18 mL) at room temperature was added potassium hydroxide (407 mg, 7.25 mmol). The reaction mixture was heated to 50° C. for 15 h, and additional KOH (293 mg) was added. The reaction mixture was heated to reflux for 1 h, cooled to room temperature and 5 M HCl (2.5 mL) was added and the reaction mixture was concentrated. toluene (25 mL) was added to the concentrate and the toluene was evaporated under reduced pressure. This was repeated a second time and the concentrate was dried under high vacuum to give 6-chloro-3-methylimidazo[1,2-a]pyridine-2-carboxylic acid as an off white solid. MS m/z=210.9 [M+H]